Histamine Receptor

  • Lafutidine
    Lafutidine
    • CAS RN
    • 118288-08-7
    • Molecular Formula:
    • C22H29N3O4S
    • Molecular Weight:
    • 431.6 g/mol
    Description
    Lafutidine is a histamine H2 receptor antagonist with gastroprotective activity. It inhibits histamine-induced cAMP production in CHO cells expressing human histamine H2 receptors when used at a concentration of...
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  • Alcaftadine
    Alcaftadine
    • CAS RN
    • 147084-10-4
    • Molecular Formula:
    • C19H21N3O
    • Molecular Weight:
    • 307.4 g/mol
    Description
    Alcaftadine is a potent antagonist of the H1 histamine receptor (IC50 = 8.6 nM) with lower affinities for the H2 and H4 receptors (IC50s = 62 nM and 4.4 μM, respectively). This antiallergenic agent has anti-infl...
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  • Clemastine fumarate
    Clemastine fumarate
    • CAS RN
    • 14976-57-9
    • Molecular Formula:
    • C25H30ClNO5
    • Molecular Weight:
    • 460 g/mol
    Description
    Clemastine is a selective histamine H1 receptor antagonist (Ki = 0.26 nM) that also displays high affinity for muscarinic receptors (Ki = 16 nM). It has also recently been identified as a positive allosteric mod...
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  • Fexofenadine hydrochloride
    Fexofenadine hydrochloride
    • CAS RN
    • 153439-40-8
    • Molecular Formula:
    • C32H39NO4.HCl
    • Molecular Weight:
    • 538.1 g/mol
    Description
    Selective H1 receptor antagonist (Ki = 10 nM). Does not readily cross the blood-brain barrier. Orally active antiallergenic.This product is provided as delivered and specified by the issuing Pharmacopoeia. All i...
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  • Azatadine maleate
    Azatadine maleate
    • CAS RN
    • 3978-86-7
    • Molecular Formula:
    • C28H30N2O8
    • Molecular Weight:
    • 406.5 g/mol
    Description
    Azatadine is an antihistamine with anticholinergic and antiserotonergic activities. It is a histamine H1 receptor antagonist (Ki = 3.9 nM). Azatadine inhibits histamine- and acetylcholine-induced contractions in...
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  • Diazoline
    Diazoline
    • CAS RN
    • 6153-33-9
    • Molecular Formula:
    • C29H28N2O6S2
    • Molecular Weight:
    • 841.1 g/mol
    Description
    It is an antihistamine Piperazine derivate , syntheticIt is used for symptomatic relief of allergic symptoms caused by histamine release, including nasal allergies and allergic dermato...
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